Cas no 499774-02-6 (3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-)

• Product Name: 3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-
• CAS No: 499774-02-6
• MF: C₉H₅NO₃S₂
• MW: 239.270899534225
• CID: 1541629
• Update Time: 2024-08-23

3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-

• Inchi： 1S/C9H5NO3S2/c11-9-5-8(14-15-9)6-2-1-3-7(4-6)10(12)13/h1-5H
• InChI Key： VLBWNVDUSIBSHE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC([N+]([O-])=O)=C2)=CC(=O)S1

Computed Properties

• Exact Mass: 238.97115

Experimental Properties

• Density: 1.579±0.06 g/cm3(Predicted)
• Boiling Point: 443.3±55.0 °C(Predicted)
• PSA: 60.21